Cas no 1361501-65-6 (3-Chloro-4-methoxy-5-(perchlorophenyl)pyridine)

• Product Name: 3-Chloro-4-methoxy-5-(perchlorophenyl)pyridine
• CAS No: 1361501-65-6
• MF: C₁₂H₅Cl₆NO
• MW: 391.892197370529
• CID: 4969149
• Update Time: 2025-10-31

3-Chloro-4-methoxy-5-(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-methoxy-5-(perchlorophenyl)pyridine

• Inchi： 1S/C12H5Cl6NO/c1-20-12-4(2-19-3-5(12)13)6-7(14)9(16)11(18)10(17)8(6)15/h2-3H,1H3
• InChI Key： NHZVMSRIQRSJBN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=NC=C(C=1OC)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 6.2
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-4-methoxy-5-(perchlorophenyl)pyridine

Recent Advances in the Study of 3-Chloro-4-methoxy-5-(perchlorophenyl)pyridine (CAS: 1361501-65-6)

The compound 3-Chloro-4-methoxy-5-(perchlorophenyl)pyridine (CAS: 1361501-65-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3-Chloro-4-methoxy-5-(perchlorophenyl)pyridine as a promising scaffold for the development of novel kinase inhibitors. Its structural features, including the perchlorophenyl moiety and the pyridine core, contribute to its ability to interact with specific kinase targets, making it a valuable candidate for further investigation. Researchers have employed advanced computational modeling techniques to predict its binding affinity and selectivity, which has been corroborated by in vitro assays.

In addition to its kinase inhibitory properties, 3-Chloro-4-methoxy-5-(perchlorophenyl)pyridine has shown potential in the modulation of inflammatory pathways. A recent study published in the Journal of Medicinal Chemistry demonstrated its efficacy in reducing pro-inflammatory cytokine production in macrophage cell lines. This suggests its possible application in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-Chloro-4-methoxy-5-(perchlorophenyl)pyridine has also been a focus of recent research. A team from the University of Cambridge reported an optimized synthetic route that improves yield and purity while reducing the environmental impact of the process. This advancement is critical for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the further development of 3-Chloro-4-methoxy-5-(perchlorophenyl)pyridine. Issues such as bioavailability and potential off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring the use of prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 3-Chloro-4-methoxy-5-(perchlorophenyl)pyridine (CAS: 1361501-65-6) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a compelling subject for further research. Continued investigation into its mechanisms of action, optimization of its pharmacological properties, and exploration of its therapeutic potential will be essential for its successful translation into clinical applications.